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Compound of Interest

Compound Name: Y1R probe-1

Cat. No.: B12409071

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Y1R probe-1. It outlines essential personal
protective equipment (PPE), handling procedures, and disposal plans to ensure a safe
laboratory environment.

Chemical and Physical Properties

Y1R probe-1, also known as Compound 39, is a high-affinity fluorescent probe for the
Neuropeptide Y Y1 Receptor, primarily used in cancer research.[1][2][3][4] Below is a summary
of its key properties.

Property Value

Chemical Name Y1R probe-1 (Compound 39)[1][2][3]
CAS Number 2773476-41-6[2][3]

Molecular Formula C64H71F3N10012[2][3]

Molecular Weight 1229.30 g/mol [2]

Appearance Powder[2]

2 years at -20°C (Powder)[2], 2 weeks at 4°C in
DMSO, 6 months at -80°C in DMSO[2]

Storage Conditions
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Y1R probe-1 to determine
the specific PPE required.[5] The following table summarizes the recommended PPE for

various stages of handling.
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Area of Protection

Required PPE

Specifications and
Recommendations

Body Protection

Laboratory Coat

Fire-resistant coats are
recommended, especially
when working with flammable
solvents like DMSO.[6]

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must meet ANSI Z87.1
standard.[5][7] A face shield
should be worn over safety
glasses or goggles during
procedures with a high risk of
splashes.[6][7]

Hand Protection

Disposable Nitrile Gloves

Double-gloving is
recommended for enhanced
protection.[5] For handling
chemicals of unknown toxicity,
consider wearing a flexible
laminate glove (e.g., Silver
Shield) under a pair of heavy-
duty, chemically resistant outer

gloves.[7]

Foot Protection

Closed-Toe Shoes

Required for all laboratory
work to protect against spills
and falling objects.[5][6]

Respiratory Protection

Respirator (if necessary)

An N95, half-mask, or full-face
respirator may be necessary
when working with the powder
outside of a fume hood or in
poorly ventilated areas to

avoid inhalation.[6]

Experimental Protocols and Handling Procedures

Receiving and Storage:
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e Upon receiving the shipment, inspect the packaging for any signs of damage or leakage.
o Wear appropriate PPE (lab coat, gloves, and safety glasses) when handling the package.

o Store the compound as recommended: the powder form should be stored at -20°C for long-
term stability.[2]

Preparation of Stock Solutions:

 All work with the powdered form of Y1R probe-1 should be conducted in a certified chemical
fume hood to minimize inhalation risk.

» Before weighing, ensure all necessary equipment (analytical balance, spatulas, weigh boats)
is clean and readily available.

o Wear double nitrile gloves, a lab coat, and safety goggles. A face shield is recommended
during powder handling.

o Carefully weigh the desired amount of the probe.

e To prepare a stock solution in DMSO, slowly add the solvent to the powder to avoid
splashing. Ensure the vial is securely capped and vortex or sonicate until the probe is fully
dissolved.

o Store stock solutions at 4°C for short-term use (up to 2 weeks) or at -80°C for longer-term
storage (up to 6 months).[2]

Use in Experiments:

When diluting the stock solution to working concentrations, continue to wear all
recommended PPE.

Conduct all experimental procedures involving the probe in a well-ventilated area.

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water and seek medical attention.

Do not eat, drink, or smoke in the laboratory.
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Disposal Plan

All waste contaminated with Y1R probe-1 should be treated as hazardous chemical waste.
e Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and vials.

o Collect all solid waste in a designated, clearly labeled hazardous waste container.

o The container should be kept closed when not in use.

e Liquid Waste: This includes unused stock solutions, working solutions, and contaminated
media.

o Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste
container.

o Do not dispose of liquid waste containing Y1R probe-1 down the drain.[8]

o Follow your institution's specific guidelines for the disposal of chemical waste. If the probe is
used in experiments with biological materials, follow the appropriate guidelines for
biohazardous or multi-hazardous waste disposal.[9][10]

Visualizations

The following diagrams illustrate the experimental workflow for handling Y1R probe-1 and the
logical relationship for PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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